Cas no 1512044-16-4 (4-(oxetan-3-yl)aminophenol)

• Product Name: 4-(oxetan-3-yl)aminophenol
• CAS No: 1512044-16-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD23917866
• CID: 5617555
• PubChem ID: 80493635
• Update Time: 2025-06-13

4-(oxetan-3-yl)aminophenol Chemical and Physical Properties

Names and Identifiers

• 4-[(oxetan-3-yl)amino]phenol
• Phenol, 4-(3-oxetanylamino)-
• EN300-3022347
• AKOS019057672
• 1512044-16-4
• 4-(oxetan-3-yl)aminophenol

• MDL： MFCD23917866
• Inchi： 1S/C9H11NO2/c11-9-3-1-7(2-4-9)10-8-5-12-6-8/h1-4,8,10-11H,5-6H2
• InChI Key： BNHRVYJFKUGDMX-UHFFFAOYSA-N
• SMILES： O1CC(C1)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 352.4±37.0 °C(Predicted)
• pka: 10.81±0.26(Predicted)

Additional information on 4-(oxetan-3-yl)aminophenol

Recent Advances in the Study of 4-(Oxetan-3-yl)aminophenol (CAS: 1512044-16-4) in Chemical Biology and Pharmaceutical Research

4-(Oxetan-3-yl)aminophenol (CAS: 1512044-16-4) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its relevance in modern medicinal chemistry.

The synthesis of 4-(oxetan-3-yl)aminophenol has been optimized in recent years, with researchers developing more efficient and scalable routes to produce the compound. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method that significantly improves yield and purity, making it more accessible for further biological evaluation. The oxetane ring in the molecule is of particular interest, as it contributes to the compound's stability and bioavailability, which are critical factors in drug design.

In terms of biological activity, 4-(oxetan-3-yl)aminophenol has shown promising results in preliminary screenings for antimicrobial and anticancer properties. A recent in vitro study demonstrated its ability to inhibit the growth of certain bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), suggesting potential applications in addressing antibiotic resistance. Additionally, its interaction with specific cancer cell lines has been investigated, with findings indicating a possible role in inducing apoptosis through modulation of key signaling pathways.

Mechanistic studies have further elucidated the compound's mode of action. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 4-(oxetan-3-yl)aminophenol acts as a selective inhibitor of certain enzymes involved in inflammatory processes. This discovery opens new avenues for its use in developing anti-inflammatory drugs with fewer side effects compared to existing therapies. The compound's ability to cross the blood-brain barrier has also been explored, pointing to potential applications in treating neurological disorders.

Despite these promising findings, challenges remain in the development of 4-(oxetan-3-yl)aminophenol as a therapeutic agent. Current research is addressing issues related to its pharmacokinetics and toxicity profile. A recent preclinical study highlighted the need for structural modifications to enhance its metabolic stability while maintaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound for clinical trials.

In conclusion, 4-(oxetan-3-yl)aminophenol (CAS: 1512044-16-4) represents a valuable scaffold in medicinal chemistry with diverse potential applications. The latest research underscores its significance in addressing unmet medical needs, particularly in the areas of infectious diseases, oncology, and inflammation. As studies progress, this compound may serve as the foundation for developing novel therapeutics with improved efficacy and safety profiles. Future directions include further mechanistic investigations, structure-activity relationship studies, and the exploration of its potential in combination therapies.